2,2-dimethyl-1-(2-methyl-1-trityl-1H-imidazol-4-yl)propan-1-ol

• Molecular Formula: C28H30N2O
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 2,2-dimethyl-1-(2-methyl-1-tritylimidazol-4-yl)propan-1-ol
• InChI: InChI=1S/C28H30N2O/c1-21-29-25(26(31)27(2,3)4)20-30(21)28(22-14-8-5-9-15-22,23-16-10-6-11-17-23)24-18-12-7-13-19-24/h5-20,26,31H,1-4H3
• InChI Key: UZDKDQYVFBJZIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)C(C(C)(C)C)O

Description

2,2-dimethyl-1-(2-methyl-1-trityl-1H-imidazol-4-yl)propan-1-ol is a useful research compound. Its molecular formula is C28H30N2O and its molecular weight is 410.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyllithium (1.7 M in pentane) (1.7 mL, 2.8 mmol) was added slowly to an ambient temperature solution of 2-methyl-1-trityl-1H-imidazole-4-carboxaldehyde in tetrahydrofuran (10 mL) at 0° C. After stirring at ambient temperature for 2 h, the reaction was quenched with saturated aqueous ammonium chloride and extracted with ethyl acetate. The combined extracts were washed with brine, dried (sodium sulfate) and concentrated in vacuo. Chromatography over silica eluting with 0-60% ethyl acetate/hexane afforded 2,2-dimethyl-1-(2-methyl-1-trityl-1H-imidazol-4-yl)propan-1-ol.